- Insight into the Oxidation Mechanism of Furanic Compounds on Pt(111), ACS Catalysis, 2019, 9(12), 11360-11370
Cas no 115-07-1 (Propylene)
Propylene structure
Propylene
115-07-1
C3H6
42.0804
MFCD00009279
81934
Propylene Properties
Names and Identifiers
-
- Propylene
- PROPENE
- 1-Propene
- 1-Propylene
- Methylethene
- Methylethylene
- NCI-C50077
- oxetene
- propylene radical cation
- HC 1270
- R 1270
- Propen
- Propylen
- r1270
- CH3CH=CH2
- PROPYLENE
- PROPYLENE CYL. WITH 2 L (NET ~800 G)
- PROPENE, 99+%
- PROPENE A10906
- Propylene >=99%
- Propylene 99.5%, Messer(R) CANGas
- +Expand
-
- MFCD00009279
- QQONPFPTGQHPMA-UHFFFAOYSA-N
- 1S/C3H6/c1-3-2/h3H,1H2,2H3
- C=CC
Computed Properties
- 42.04700
- 0
- 0
- 0
- 42.047
- 3
- 7.5
- 0
- 0
- 0
- 0
- 0
- 1
- 1.4
- nothing
- 0
- 0A^2
Experimental Properties
- 1.19230
- 0.00000
- 13,7941
- 1.3567
- -48 ºC
- -185 ºC
- 15.4 atm ( 37.7 °C)
- -70 ºC
- Colorless \ gas with hydrocarbon odor [1]
- Stable. Highly flammable. Readily forms explosive mixtures with air. Incompatible with strong oxidizing agents, strong acids, halogens.
- Slightly soluble in water, easily soluble in ethanol \ ether [15]
- -185.25℃
- 43(at 25℃)
- 0.575
Propylene Security Information
- UC6740000
- -
- 2.1
- S9-S16-S33
- R12
- 2.1
-
F+
- UN 1077 2.1
- 12
- 11.1%
- 2.1
Propylene Customs Data
- 2901220000
-
China Customs Code:
2901220000Overview:
2901220000 propylene.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:2.0%.general tariff:20.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
M.Import commodity inspection
N.Export commodity inspectionSummary:
2901220000 prop-1-ene.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:2.0%.general tariff:20.0%
Propylene Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Perchloric acid Catalysts: Palladium
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Catalysts: Davicat SiAl 3113 Solvents: Water ; 36 bar, 300 °C
Reference
- Processes for conversion of biologically derived mevalonic acid, United States, , ,
Synthetic Circuit 3
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
- Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock, World Intellectual Property Organization, , ,
Synthetic Circuit 4
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
- Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock, World Intellectual Property Organization, , ,
Synthetic Circuit 5
Reaction Conditions
1.1 Catalysts: Zinc ; 6 h, 1 bar, 420 °C
Reference
- Renewable p-Xylene Production by Catalytic Conversion of Crude Bioglycerol (GTA-pX Process), Industrial & Engineering Chemistry Research, 2023, 62(4), 1788-1796
Synthetic Circuit 6
Reaction Conditions
1.1R:O2, C:Ag, C:ZnO, 20 min
Reference
- Illustrating the Fate of Methyl Radical in Photocatalytic Methane Oxidation over Ag-ZnO by in situ Synchrotron Radiation Photoionization Mass Spectrometry, Angewandte Chemie, 2023, 62(32), e202304352
Synthetic Circuit 7
Reaction Conditions
1.1 Catalysts: Iron , Calcium ; 15 min, 500 °C
Reference
Preparation of sodium silicate/red mud-based ZSM-5 with glucose as a second template for catalytic cracking of waste plastics into useful chemicals
,
RSC Advances,
2022,
12(34),
22161-22174
Synthetic Circuit 8
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Ruthenium phosphide (RuP2) , Molybdenum phosphide (MoP) , Silica Gel 60 ; 2 h, 600 °C; 600 °C → 450 °C; 15 min, 450 °C
1.2 Reagents: Hydrogen ; 9 h, 100 mbar, 450 °C
1.2 Reagents: Hydrogen ; 9 h, 100 mbar, 450 °C
Reference
A Highly Stable Bimetallic Transition Metal Phosphide Catalyst for Selective Dehydrogenation of n-Heptane
,
ChemCatChem,
2022,
14(18),
Synthetic Circuit 9
Reaction Conditions
1.1 Reagents: Hexamethylphosphoramide , Potassium hydride
Reference
Potassium hydride-hexamethylphosphoric triamide
,
e-EROS Encyclopedia of Reagents for Organic Synthesis,
2001,
1,
1-2
Synthetic Circuit 10
Reaction Conditions
1.1 5 mbar, 370 °C → 765 °C
Reference
The interplay between chemistry and heat/mass transfer during the fast pyrolysis of cellulose
,
Reaction Chemistry & Engineering,
2016,
1(5),
555-566
Propylene Raw materials
- 1-Hexanol
- 1-Heptanol
- Glycerol
- D,L-Mevalonic Acid Lactone
- 1,6-Heptadien-4-ol, 4-(1-methylpropyl)-
- Cellulose
Propylene Preparation Products
- 1-Methyl-2-propylbenzene (1074-17-5)
- 1-tert-Butyl-2-methylbenzene (1074-92-6)
- Hexylbenzene (1077-16-3)
- Methylcyclohexane (108-87-2)
- Maleic acid (110-16-7)
- 2,3-dimethyl-1,3-pentadiene (1113-56-0)
- Undecane (1120-21-4)
- Dodecane (112-40-3)
- 1,1-Dimethyl-2-propen-1-ol (115-18-4)
- Acetaldehyde, hydroxy-(9CI) (141-46-8)
- 1,3-DIETHYLBENZENE (141-93-5)
- 2-Heptene, (2E)- (14686-13-6)
- trans-3-Heptene (14686-14-7)
- 1-Allyl-2-methylbenzene (1587-04-8)
- 1-methyl-4-pentylbenzene (1595-09-1)
- 2-Butyltoluene (1595-11-5)
- (16327-38-1)
- 1H-Indene,2,3-dihydro-1,2-dimethyl- (17057-82-8)
- Benzene, 1,2-dipropyl- (17171-71-0)
- 2-Ethyl-1,4-dimethylbenzene (1758-88-9)
- trans-1,3-Dimethylcyclopentane (~70%) (1759-58-6)
- 2-Hexene, 3-methyl- (17618-77-8)
- Cyclopentene,4,4-dimethyl- (19037-72-0)
- methoxy radical (2143-68-2)
- Ethylidenecyclopentane (2146-37-4)
- 1-Ethyl-1-cyclopentene (2146-38-5)
- Methyl (2229-07-4)
- 4-methyl-5,6-dihydro-2H-pyran-2-one (2381-87-5)
- 1H-Indene, 1-methylene- (2471-84-3)
- Cyclopentane,1,3-dimethyl-, (1R,3S)-rel- (2532-58-3)
- Cyclopentane,1-ethyl-3-methyl-, (1R,3R)-rel- (2613-65-2)
- 7H-Benzocycloheptene (264-09-5)
- Furancarboxylic acid (26447-28-9)
- Cyclohexene,1,4-dimethyl- (2808-79-9)
- 2-Ethyl-m-xylene (2870-04-4)
- Cyclopentane (287-92-3)
- 2,4-Hexadiene,2-methyl- (28823-41-8)
- Dodecane,2,6,11-trimethyl- (31295-56-4)
- 3-methyl-3-hexene (c,t) (3404-65-7)
- Me ester-(E)-5-Hydroxy-3-methyl-2-pentenoic acid (35066-36-5)
- 5-Methyl-1-hexene (3524-73-0)
- Cellobiosan (35405-71-1)
- 2-Propanol,1-(1-methylethoxy)- (3944-36-3)
- Pentane, methyl- (43133-95-5)
- 5-Isopropyl-m-xylene (~85%) (4706-90-5)
- Cyclopentene,1,2,3-trimethyl- (473-91-6)
- 1,2,3,4-Tetramethylbenzene (488-23-3)
- Indane (496-11-7)
- (1R,2S,3S,4R,5R)-6,8-dioxabicyclo[3.2.1]octane-2,3,4-triol (498-07-7)
- Aspirin (50-78-2)
- D(+)-Glucose (50-99-7)
- Benzene, 1-methyl-3-(1-methyl-2-propenyl)- (52161-57-6)
- o-Cymene (527-84-4)
- Hexadecane (544-76-3)
- 3-Methyl-2-butanone (563-80-4)
- 1,7-Dimethylnaphthalene (575-37-1)
- (±)-1,2-Propanediol (57-55-6)
- cis-2-Butene (590-18-1)
- Butanoic acid,2-hydroxy- (600-15-7)
- 2-Pentene, 3-methyl-,(2E)- (616-12-6)
- 3-Ethyltoluene (620-14-4)
- 4-Ethyltoluene (622-96-8)
- 2-BUTENE (624-64-6)
- Tridecane (629-50-5)
- n-Tetradecane (629-59-4)
- n-Pentadecane (629-62-9)
- Trimethylacetaldehyde (630-19-3)
- (Z)-2-Heptene (6443-92-1)
- 5-Hydroxymethylfurfural (67-47-0)
- 2-Pentene,4,4-dimethyl-, (2E)- (690-08-4)
- cis-4-Methyl-2-pentene (691-38-3)
- 1,2,3,4,5-pentamethylbenzene (700-12-9)
- 3,5-dimethylcyclopentene (7459-71-4)
- 3-Methyl-3-buten-1-ol (763-32-6)
- (3Z)-3-Heptene (7642-10-6)
- NSC245044 (769-57-3)
- 1,6-Anhydro-β-d-cellotriose (78797-67-8)
- 2-Pentene, 3-ethyl- (816-79-5)
- 1-HEPTEN-4-ONE, 5-METHYL- (81925-80-6)
- 5-Methyl-2-hepten-4-one (81925-81-7)
- 4-Methylindan (824-22-6)
- Benzene, 1-buten-1-yl- (824-90-8)
- Cyclopropane,1,2-dimethyl-, (1R,2S)-rel- (930-18-7)
- Cyclooctene (931-88-4)
- 1-Ethyl-2,3-dimethylbenzene (933-98-2)
- 4-Ethyl-1,2-dimethylbenzene (934-80-5)
- 2-Methylbutyraldehyde (96-17-3)
- 5-hydroxyfuran-2-carboxylic acid (97529-85-6)
- 1,3-Diisopropylbenzene (99-62-7)
Propylene Related Literature
-
1. Dynamic properties of n-alkyl and s-alkyl intermediates in reactions of simple alkenes with hydrogen on MoS2 catalystToshio Okuhara,Ken-ichi Tanaka J. Chem. Soc. Faraday Trans. 1 1979 75 7
-
Shamayita Kanungo,Yaqiong Su,M. F. Neira d'Angelo,Jaap C. Schouten,Emiel J. M. Hensen Catal. Sci. Technol. 2017 7 2252
-
Chang Yu,Min Liang,Su-Yi Dai,Hai-Jun Cheng,Li Ma,Fang Lai,Xiong-Min Liu,Wei-Guang Li RSC Adv. 2021 11 32654
-
Jan Niklas Illmann,Iulia Patroescu-Klotz,Peter Wiesen Phys. Chem. Chem. Phys. 2021 23 3455
-
Furkan H. Isikgor,C. Remzi Becer Polym. Chem. 2015 6 4497
-
F. Mark Chadwick,Alasdair I. McKay,Antonio J. Martinez-Martinez,Nicholas H. Rees,Tobias Kr?mer,Stuart A. Macgregor,Andrew S. Weller Chem. Sci. 2017 8 6014
-
Max R. McGillen,Alex T. Archibald,Trevor Carey,Kimberley E. Leather,Dudley E. Shallcross,John C. Wenger,Carl J. Percival Phys. Chem. Chem. Phys. 2011 13 2842
-
Thomas A. Manz,Bo Yang RSC Adv. 2014 4 27755
-
Tamás Kégl RSC Adv. 2015 5 4304
-
Carlos J. Saavedra,Alicia Boto,Rosendo Hernández Org. Biomol. Chem. 2012 10 4448